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Compound of Interest

Compound Name: Yttrium chloride

Cat. No.: B085317 Get Quote

Technical Support Center: Yttrium Chloride
(YCl₃)
This guide provides researchers, scientists, and drug development professionals with essential

information for the safe and effective storage and handling of hygroscopic yttrium chloride.

Frequently Asked Questions (FAQs)
Q1: What is the primary challenge when working with yttrium chloride?

A1: The primary challenge is its hygroscopic and deliquescent nature, especially for the

anhydrous form.[1][2][3][4] Anhydrous yttrium chloride readily absorbs moisture from the

atmosphere, which can lead to clumping, inaccurate measurements, and the formation of

hydrates or oxychlorides, ultimately impacting experimental reproducibility.[3]

Q2: How should anhydrous yttrium chloride be stored?

A2: Anhydrous yttrium chloride must be stored in a tightly sealed container under a dry, inert

atmosphere, such as nitrogen or argon.[1][2][5][6] The recommended storage environment

should have less than 5 ppm of both moisture and oxygen.[5] It should be kept in a cool, dry,

and well-ventilated area away from incompatible materials like strong oxidizing agents, acids,

and bases.[1][5][7]

Q3: What is the difference between anhydrous and hydrated yttrium chloride?
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A3: Anhydrous yttrium chloride (YCl₃) contains no water molecules, while the hydrated form,

typically yttrium chloride hexahydrate (YCl₃·6H₂O), has water molecules incorporated into its

crystal structure.[3][8] The anhydrous form is extremely sensitive to moisture, while the

hexahydrate is more stable in ambient air but will still deliquesce.[2][4] Critically, heating the

hexahydrate does not regenerate the anhydrous form; instead, it produces yttrium oxychloride.

[3]

Q4: Can I use yttrium chloride that has clumped together?

A4: It is strongly discouraged. Clumping indicates moisture absorption, meaning the material is

no longer purely anhydrous yttrium chloride. Using it will lead to inaccurate molar calculations

and the introduction of unwanted byproducts (hydrates or oxides) into your reaction,

compromising the experiment's integrity.

Q5: What personal protective equipment (PPE) is required when handling yttrium chloride?

A5: When handling yttrium chloride, you should wear protective gloves, chemical safety

goggles or glasses with side shields, and a lab coat.[1][5][9][10] If there is a risk of generating

dust, a NIOSH/MSHA-approved respirator should be used.[1][2] Work should be conducted in a

well-ventilated area or a chemical fume hood.[5][10]
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Problem Possible Cause Solution

Inconsistent Experimental

Results

The stoichiometry of your

reaction is likely off due to the

use of partially hydrated

yttrium chloride.

Always use fresh, properly

stored anhydrous yttrium

chloride. Handle the material

exclusively within a glovebox

or under a stream of inert gas

to prevent moisture absorption

during weighing and transfer.

Material is Clumped or

Appears Wet

The container seal was

compromised, or the material

was exposed to ambient air.

Do not use the material for

moisture-sensitive

applications. If anhydrous

material is essential, a fresh,

unopened container should be

used. For non-critical

applications, the material can

be dried, but be aware that

heating the hydrated form will

produce yttrium oxychloride.[3]

Difficulty Achieving a Fully

Anhydrous Reaction

Environment

Glassware may contain

adsorbed moisture. Solvents

may not be sufficiently dry.

All glassware should be flame-

dried or oven-dried at >120°C

for several hours and cooled

under an inert atmosphere

before use. Use freshly

distilled or commercially

available anhydrous solvents.

White Precipitate Forms When

Dissolving in Some Organic

Solvents

The precipitate could be

yttrium hydroxide or

oxychloride, formed from

residual moisture in the solvent

reacting with the yttrium

chloride.

Ensure the solvent is

rigorously dried before use.

Consider using solvents from a

freshly opened bottle or a

solvent purification system.

Quantitative Data Summary
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The table below summarizes key quantitative data for both anhydrous and hexahydrate forms

of yttrium chloride.

Property
Yttrium Chloride
(Anhydrous)

Yttrium Chloride
(Hexahydrate)

Molecular Formula YCl₃ YCl₃·6H₂O

Molecular Weight 195.26 g/mol 303.36 g/mol

Appearance
White to pale yellow powder or

pieces[1][11]

White, reddish-white,

transparent, deliquescent

prisms[4]

Density 2.67 g/cm³ at 25°C[4][5][12] 2.18 g/cm³ at 25°C[4]

Melting Point 721°C[1][3][12] 100°C (decomposes)[4][9]

Boiling Point 1507°C[1][11] Not applicable

Solubility in Water 1,136 g/L at 25°C[5] Highly soluble[3][8]

Solubility in Other Solvents
Soluble in ethanol and

pyridine[3][4]
Soluble in alcohol[4]

Experimental Protocols
Protocol: Handling and Dispensing Anhydrous Yttrium
Chloride
This protocol outlines the standard procedure for safely handling anhydrous yttrium chloride
in a controlled inert atmosphere to prevent moisture contamination.

Materials:

Anhydrous yttrium chloride in its original sealed container

Inert atmosphere glovebox (Nitrogen or Argon)

Spatulas, weighing boats/paper, and sealable vials
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Analytical balance (located inside the glovebox if possible, or with rapid transfer protocol)

Appropriate PPE (gloves, safety glasses)

Procedure:

Glovebox Preparation: Ensure the glovebox atmosphere is dry (<10 ppm H₂O) and has been

adequately purged.

Material Transfer: Introduce the sealed container of yttrium chloride, along with all

necessary tools (spatula, weighing boat, vials), into the glovebox antechamber.

Antechamber Purge: Evacuate and refill the antechamber with the inert gas for at least three

cycles to remove atmospheric contaminants.

Equilibration: Transfer the items into the main glovebox chamber and allow the container to

equilibrate to the glovebox temperature for 15-20 minutes.

Dispensing:

Carefully open the yttrium chloride container inside the glovebox.

Using a clean, dry spatula, promptly weigh the desired amount of the powder onto a

weighing boat or into a pre-tared vial.

Minimize the time the main container is open.

Sealing and Storage:

Securely reseal the main yttrium chloride container immediately after dispensing. It is

good practice to wrap the seal with paraffin film for extra protection.

Place the weighed sample into a labeled, sealable vial for use in your experiment.

Removal from Glovebox: Transfer the sealed sample vial and the resealed stock container

out of the glovebox via the antechamber, following the proper purging procedure.

Cleanup: Clean any spills within the glovebox immediately using appropriate methods.
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Caption: Consequences of improper hygroscopic YCl₃ handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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